Cas no 658059-71-3 (1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-)

1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- structure
658059-71-3 structure
Product name:1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
CAS No:658059-71-3
MF:C11H11NO6
MW:253.20814
CID:397260
PubChem ID:71375374

1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-
    • 4-(2-hydroxyethylcarbamoyl)benzene-1,3-dicarboxylic acid
    • 658059-71-3
    • DTXSID40798111
    • 4-[(2-HYDROXYETHYL)CARBAMOYL]BENZENE-1,3-DICARBOXYLIC ACID
    • Inchi: InChI=1S/C11H11NO6/c13-4-3-12-9(14)7-2-1-6(10(15)16)5-8(7)11(17)18/h1-2,5,13H,3-4H2,(H,12,14)(H,15,16)(H,17,18)
    • InChI Key: AATDDGNNFLZQID-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1C(=O)O)C(=O)O)C(=O)NCCO

Computed Properties

  • Exact Mass: 253.05863
  • Monoisotopic Mass: 253.05863707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų
  • XLogP3: -0.4

Experimental Properties

  • PSA: 123.93

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